Cas no 1695361-61-5 (11-(propan-2-yl)-1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-diene)

• Product Name: 11-(propan-2-yl)-1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-diene
• CAS No: 1695361-61-5
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6020639
• PubChem ID: 136840017
• Update Time: 2025-07-09

11-(propan-2-yl)-1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-diene Chemical and Physical Properties

Names and Identifiers

• 11-(propan-2-yl)-1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-diene
• 1695361-61-5
• EN300-1118070
• 11-(propan-2-yl)-1,8,10,12-tetraazatricyclo[7.3.0.0,2,6]dodeca-9,11-diene

• Inchi： 1S/C11H18N4/c1-7(2)10-13-11-12-6-8-4-3-5-9(8)15(11)14-10/h7-9H,3-6H2,1-2H3,(H,12,13,14)
• InChI Key： UCVCQWWXYZGYPR-UHFFFAOYSA-N
• SMILES： N12C(=NC(C(C)C)=N1)NCC1CCCC21

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.7Ų

Additional information on 11-(propan-2-yl)-1,8,10,12-tetraazatricyclo7.3.0.0,2,6dodeca-9,11-diene

Introduction to 11-(propan-2-yl)-1,8,10,12-tetraazatricyclo7.3.0.0^2^6dodeca-9,11-diene (CAS No: 1695361-61-5)

Chemical Structure and Properties

The compound 11-(propan-2-yl)-1,8,10,12-tetraazatricyclo7.3.0.0^2^6dodeca-9,11-diene (CAS No: 1695361-61-5) is a complex organic molecule with a unique tricyclic structure. This compound belongs to the class of tetraazatricyclo compounds, which are known for their rigid and aromatic frameworks. The molecule consists of a tricyclo system with three nitrogen atoms in the ring system and a propan-2-yl substituent at the 11-position.

The molecular formula of this compound is C₉H₇N₄, and its molecular weight is approximately 477 g/mol. The compound exhibits a high degree of unsaturation due to the presence of multiple double bonds in its structure. The tricyclic system includes two six-membered rings and one five-membered ring, creating a highly conjugated system that contributes to its stability and reactivity.

Synthesis and Applications

The synthesis of 11-(propan-2-yl)-tetraazatricyclo compounds has been extensively studied due to their potential applications in various fields such as materials science and pharmaceuticals. Recent research has focused on developing efficient synthetic routes to this compound using microwave-assisted synthesis and catalytic methods. These methods have significantly improved the yield and purity of the product while reducing reaction time.

In terms of applications, this compound has shown promise in the development of new materials with unique electronic properties. Its rigid structure and conjugated system make it an ideal candidate for use in organic electronics and optoelectronic devices such as OLEDs (organic light-emitting diodes) and organic photovoltaics.

Recent Research Findings

Recent studies have explored the electronic properties of 11-(propan-2-yl)-tetraazatricyclo compounds using computational chemistry techniques such as density functional theory (DFT). These studies have revealed that the compound exhibits a high degree of aromaticity due to its tricyclic structure, which contributes to its stability and reactivity.

Additionally, researchers have investigated the potential use of this compound as a building block for constructing larger molecular frameworks with tailored properties. For example, it has been used as a precursor for synthesizing novel polycyclic aromatic hydrocarbons (PAHs) with potential applications in nanotechnology.

Toxicological and Environmental Considerations

While the compound itself is not classified as a hazardous material under current regulations, proper handling procedures should be followed when working with it in a laboratory setting. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to minimize exposure risks.

From an environmental perspective, efforts are being made to develop sustainable synthetic methods for this compound that minimize waste generation and energy consumption. Green chemistry principles are being incorporated into these processes to ensure that they are environmentally friendly while maintaining high yields.

Conclusion

In summary, 169536